Cas no 16939-57-4 ([(1E)-buta-1,3-dienyl]benzene)

[(1E)-buta-1,3-dienyl]benzene structure
[(1E)-buta-1,3-dienyl]benzene structure
Product Name:[(1E)-buta-1,3-dienyl]benzene
CAS No:16939-57-4
MF:C10H10
MW:130.186402797699
MDL:MFCD00060912
CID:226621
PubChem ID:5371758
Update Time:2025-04-19

[(1E)-buta-1,3-dienyl]benzene Chemical and Physical Properties

Names and Identifiers

    • Buta-1,3-dien-1-ylbenzene
    • 1-Phenyl-1,3-Butadiene
    • Benzene,(1E)-1,3-butadienyl-
    • TRANS-1-PHENYL-1,3-BUTADIENE
    • buta-1,3-dien-1-yl-benzene
    • phenyl-1,3-butadiene
    • trans-1-phenylbutadiene
    • trans-beta-Vinylstyrene
    • 1-Phenyl-1,3-butadiene(E)
    • (1E)-1-Phenyl-1,3-butadiene
    • (E)-BUTA-1,3-DIENYL BENZENE
    • [(E)-1,3-Butadienyl]benzene
    • [(1E)-buta-1,3-dienyl]benzene
    • 1,3-Butadiene, 1-phenyl-
    • EN300-1870226
    • (E)-BUTA-1,3-DIENYLBENZENE
    • Benzene, (1E)-1,3-butadienyl-
    • trans-1-Phenyl-butadiene
    • (E)-1-Phenyl-1,3-butadiene
    • (buta-1,3-dien-1-yl)benzene
    • 1515-78-2
    • AKOS006282974
    • Benzene, 1,3-butadienyl-, (E)-
    • XZKRXPZXQLARHH-UHFFFAOYSA-N
    • MFCD00060912
    • trans-1-Phenyl-1,3-butadiene, >=95.0% (HPLC)
    • CS-0170860
    • (E)-Buta-1,3-dien-1-ylbenzene
    • DTXSID601346685
    • 16939-57-4
    • Benzene, 1,3-butadienyl-
    • 1,3-Butadienylbenzene #
    • phenylbutadien
    • (E)-buta-1, 3-dienylbenzene
    • 1-trans-buta-1,3-dienyl-benzene
    • 1-Phenylbutadiene
    • AS-36504
    • 1,3-Butadienylbenzene
    • MDL: MFCD00060912
    • Inchi: 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h2-9H,1H2/b7-3+
    • InChI Key: XZKRXPZXQLARHH-XVNBXDOJSA-N
    • SMILES: C1(/C=C/C=C)C=CC=CC=1

Computed Properties

  • Exact Mass: 130.07800
  • Monoisotopic Mass: 130.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 2.3°C
  • Boiling Point: 96 ºC (18 Torr)
  • Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
  • Refractive Index: 1.65044 (20 ºC)
  • Solubility: Almost insoluble (0.07 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 2.88580
  • Vapor Pressure: Not available

[(1E)-buta-1,3-dienyl]benzene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Warning
  • Hazard Statement: H226-H315-H319-H332
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:UN 1993C 3 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 10-20-36/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C

[(1E)-buta-1,3-dienyl]benzene Pricemore >>

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